Cas no 1999587-44-8 (1-cyclopentyl-2-ethylpentane-1,3-dione)

• Product Name: 1-cyclopentyl-2-ethylpentane-1,3-dione
• CAS No: 1999587-44-8
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6216757
• PubChem ID: 165956932
• Update Time: 2025-05-23

1-cyclopentyl-2-ethylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-2-ethylpentane-1,3-dione
• EN300-1127459
• 1999587-44-8

• Inchi： 1S/C12H20O2/c1-3-10(11(13)4-2)12(14)9-7-5-6-8-9/h9-10H,3-8H2,1-2H3
• InChI Key： DXFPFXCOLXZCLR-UHFFFAOYSA-N
• SMILES： O=C(C(C(CC)=O)CC)C1CCCC1

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-cyclopentyl-2-ethylpentane-1,3-dione

Introduction to 1-cyclopentyl-2-ethylpentane-1,3-dione (CAS No. 1999587-44-8)

The compound 1-cyclopentyl-2-ethylpentane-1,3-dione, identified by the CAS number 1999587-44-8, is a heterocyclic ketone with a unique structural framework that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. Its molecular structure consists of a cyclopentyl ring substituted with an ethyl group at the 2-position and a 1,3-diketone moiety at the 1 and 3 positions, which endows it with distinct reactivity and potential applications.

This compound belongs to the class of β-diketones, which are known for their versatile reactivity in various chemical transformations. The presence of both carbonyl groups in close proximity allows for multiple modes of interaction, making it a valuable intermediate in the synthesis of more complex molecules. The cyclopentyl ring contributes to the steric environment of the molecule, influencing its solubility, stability, and electronic properties.

In recent years, there has been growing interest in 1-cyclopentyl-2-ethylpentane-1,3-dione due to its potential applications in pharmaceutical research. The diketone core is a common motif in drug discovery, often serving as a precursor for biologically active compounds. Researchers have explored its utility in the synthesis of novel heterocycles and have investigated its role as a building block for more complex scaffolds. The compound's ability to undergo various reactions, such as condensation, cyclization, and oxidation, makes it a promising candidate for further exploration.

One of the most compelling aspects of 1-cyclopentyl-2-ethylpentane-1,3-dione is its role in the development of new therapeutic agents. The structural features of this compound allow it to interact with biological targets in unique ways, potentially leading to the discovery of drugs with improved efficacy and reduced side effects. For instance, studies have shown that derivatives of β-diketones can exhibit antimicrobial and anti-inflammatory properties. The cyclopentyl group may enhance bioavailability by improving solubility in both aqueous and lipid environments, which is crucial for drug delivery systems.

The synthesis of 1-cyclopentyl-2-ethylpentane-1,3-dione typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps. Advances in catalytic methods have enabled more efficient and sustainable production processes for this compound. For example, transition metal-catalyzed reactions have been employed to achieve high yields with minimal byproducts.

The chemical properties of 1-cyclopentyl-2-ethylpentane-1,3-dione make it an attractive candidate for further investigation in material science as well. Its ability to form coordination complexes with metal ions has been explored in the development of catalysts and functional materials. The compound's reactivity with various ligands allows for the creation of novel materials with tailored properties.

In summary, 1-cyclopentyl-2-ethylpentane-1,3-dione (CAS No. 1999587-44-8) is a versatile compound with significant potential in pharmaceutical and material science applications. Its unique structural features and reactivity make it a valuable intermediate in organic synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative chemical solutions.